![molecular formula C12H23N3O2S B2518800 Ethyl 4-(((tert-butyl)amino)thioxomethyl)piperazinecarboxylate CAS No. 497060-82-9](/img/structure/B2518800.png)
Ethyl 4-(((tert-butyl)amino)thioxomethyl)piperazinecarboxylate
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Description
Ethyl 4-(((tert-butyl)amino)thioxomethyl)piperazinecarboxylate, also known as ETMTB, is a synthetic compound composed of a tert-butyl amine, a thioxomethyl group, and a piperazinecarboxylate moiety. It is a versatile compound that has a wide range of applications in scientific research, particularly in the fields of biochemistry and physiology.
Scientific Research Applications
Microwave-Assisted Synthesis and Biological Activities
A study by Başoğlu et al. explored the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties derived from ethyl piperazine-1-carboxylate. These compounds exhibited antimicrobial, antilipase, and antiurease activities, demonstrating their potential in medicinal chemistry research (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
Reactivity and Chemical Transformations
Mironovich et al. described the synthesis and reactivity of ethyl 7-amino-3-tert-butyl-4-thioxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylate, highlighting the chemical transformations it undergoes, such as acylation and decarboxylation. This research contributes to the development of new chemical entities with potential pharmaceutical applications (Mironovich, Kostina, & Bozhok, 2012).
Structural Analysis and Antibacterial Activity
Kulkarni et al. synthesized two derivatives of N-Boc piperazine and characterized them through various spectroscopic methods. Their structures were confirmed by X-ray diffraction analysis, and their antibacterial and antifungal activities were evaluated, showing moderate activity against certain microorganisms (Kulkarni et al., 2016).
Novel Halo-substituted Pyrazolo[5,1-c][1,2,4]triazines
Ivanov et al. reported the synthesis of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines, demonstrating a methodological approach to introducing halogen atoms into the pyrazolo[5,1-c][1,2,4]triazine framework, which could be beneficial in the search for compounds with enhanced biological activities (Ivanov, Mironovich, Rodinovskaya, & Shestopalov, 2017).
Synthesis and Molecular Structure
Mamat et al. detailed the crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate, providing insights into the molecular geometry and intermolecular interactions of this compound. Such studies are essential for understanding the physical properties and reactivity of chemical compounds (Mamat, Flemming, & Köckerling, 2012).
properties
IUPAC Name |
ethyl 4-(tert-butylcarbamothioyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O2S/c1-5-17-11(16)15-8-6-14(7-9-15)10(18)13-12(2,3)4/h5-9H2,1-4H3,(H,13,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXRBANROVUGMTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=S)NC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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